Cas no 359-13-7 (2,2-Difluoroethanol)

• Product Name: 2,2-Difluoroethanol
• CAS No: 359-13-7
• MF: C₂H₄F₂O
• MW: 82.0493679046631
• MDL: MFCD00042248
• CID: 37042
• PubChem ID: 135727054
• Update Time: 2025-06-08

2,2-Difluoroethanol Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoroethanol
• 2,2-Difluor-aethanol
• 2,2-difluoroethan-1-ol
• 2,2-Difluoro-ethanol
• CHF2CH2OH
• Difluoroethanol
• Ethanol, 2,2-difluoro-
• VOGSDFLJZPNWHY-UHFFFAOYSA-N
• 2,2-difluroethanol
• 2,2-Difluorethanol
• 2,2-Difluoro ethanol
• 2,2-difluoroethylalcohol
• Difluoroethanol (Related)
• KSC222K4L
• VOGSDFLJZPNWHY-UHFFFAOYSA-
• NOCAS_893816
• NOCAS_893805
• BCP05861
• STK263691
• SBB021966
• BBL038231
• FD2062
• TRA
• FT-0609236
• D4128
• AMY3957
• Z397587054
• CHEMBL4458510
• 359-13-7
• C2H4F2O
• MFCD00042248
• InChI=1/C2H4F2O/c3-2(4)1-5/h2,5H,1H2
• AKOS000310105
• A6246
• CS-0020170
• EN300-50881
• Q-102547
• DTXSID90189459
• DB-011467
• 670-547-3
• FD13236
• 2,2-Difluoroethanol

• MDL： MFCD00042248
• Inchi： 1S/C2H4F2O/c3-2(4)1-5/h2,5H,1H2
• InChI Key： VOGSDFLJZPNWHY-UHFFFAOYSA-N
• SMILES： FC(CO)F
• BRN： 1731617

Computed Properties

• Exact Mass: 82.02300
• Monoisotopic Mass: 82.023
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 5
• Rotatable Bond Count: 1
• Complexity: 21.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.4
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: Not available
• Density: 1.296(lit.)
• Melting Point: -28°C
• Boiling Point: 96°C(lit.)
• Flash Point: 3℃
• Refractive Index: 1.338
• Solubility: soluble in chloroform, ethanol.
• PSA: 20.23000
• LogP: 0.24380
• Solubility: Not available

2,2-Difluoroethanol Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H225,H315,H319,H335
• Warning Statement： P210,P241,P303+P361+P353,P305+P351+P338,P405,P501
• Hazardous Material transportation number：1987
• Hazard Category Code： R11: very flammable.
• Safety Instruction： S16-S36/37/39-S45
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：II
• Safety Term：3
• Packing Group：II
• Risk Phrases：R11; R23/24/25; R36/37/38
• Packing Group：II
• Hazard Level：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 2,2-Difluoroethanol

Professional Introduction to 2,2-Difluoroethanol (CAS No: 359-13-7)

2,2-Difluoroethanol, with the chemical formula C₂H₅F₂O, is a fluorinated alcohol that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural and functional properties. This compound, identified by its CAS number 359-13-7, belongs to a class of fluorinated organic molecules that exhibit distinct reactivity and potential applications in various industrial and scientific domains.

The synthesis of 2,2-difluoroethanol typically involves fluorination reactions on ethylene oxide or ethylene glycol derivatives, processes that highlight the compound's role in fluorine chemistry. The presence of two fluorine atoms at the second carbon position imparts a high degree of electronic and steric influence on the molecule, making it a versatile intermediate in organic synthesis. This structural feature has been exploited in the development of novel pharmaceuticals, where fluorine atoms are often incorporated to enhance metabolic stability, bioavailability, and binding affinity.

In recent years, 2,2-difluoroethanol has been explored for its potential applications in drug discovery and development. Its ability to act as a nucleophilic species in various reactions makes it a valuable building block for constructing more complex molecular architectures. Researchers have leveraged its reactivity to develop new synthetic pathways for fluorinated analogs of existing therapeutic agents, which may offer improved pharmacological profiles. For instance, studies have demonstrated its utility in the synthesis of protease inhibitors and kinase inhibitors, where fluorinated alcohols play a crucial role in modulating enzyme activity.

The pharmaceutical industry has shown particular interest in 2,2-difluoroethanol due to its potential as a prodrug or precursor for active pharmaceutical ingredients (APIs). Prodrug strategies often rely on compounds that undergo metabolic conversion into pharmacologically active forms, and fluorinated alcohols like this one can serve as effective intermediates in such processes. Additionally, the compound's stability under various storage conditions makes it suitable for industrial-scale production and formulation into final drug products.

Beyond pharmaceutical applications, 2,2-difluoroethanol has found utility in other areas such as agrochemicals and specialty chemicals. Its unique properties make it an excellent solvent or reactant in the synthesis of fluorinated pesticides and herbicides. These compounds often require specific structural motifs to exhibit high efficacy while minimizing environmental impact, and 2,2-difluoroethanol provides an ideal platform for such modifications.

The chemical behavior of 2,2-difluoroethanol is also of interest to materials scientists who are exploring fluorinated polymers and coatings with enhanced durability and resistance to chemical degradation. The incorporation of this compound into polymer matrices can lead to materials with improved thermal stability and mechanical properties. Such advancements are particularly relevant in industries requiring high-performance materials for harsh environments.

In academic research circles, ongoing studies continue to uncover new synthetic methodologies and applications for CAS No 359-13-7. Researchers are investigating its role in catalytic processes, where it can serve as both a reactant and a ligand. The development of novel catalysts that incorporate fluorinated alcohols has the potential to revolutionize industrial chemical synthesis by improving reaction efficiency and selectivity.

The environmental impact of using compounds like 2,2-difluoroethanol is also being carefully evaluated. While fluorinated molecules offer numerous benefits in terms of reactivity and stability, their persistence in the environment is a concern. Efforts are underway to develop greener synthetic routes that minimize waste generation and reduce the ecological footprint associated with fluorine chemistry. These initiatives align with broader sustainability goals within the chemical industry.

The future prospects for 2,2-difluoroethanol appear promising as research continues to uncover new applications across multiple disciplines. Its versatility as a synthetic intermediate ensures its continued relevance in pharmaceuticals, agrochemicals, materials science, and beyond. As new methodologies emerge for handling fluorinated compounds safely and efficiently, the potential uses for this compound are likely to expand further.